3-Ethyl-1H-pyrazole-5-carbaldehyde

• IUPAC Name: 5-ethyl-1H-pyrazole-3-carbaldehyde
• InChI: InChI=1S/C6H8N2O/c1-2-5-3-6(4-9)8-7-5/h3-4H,2H2,1H3,(H,7,8)
• InChI Key: YJDHAJGVDHPKGV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NN1)C=O
• Molecular Formula: C6H8N2O
• DSSTOX Substance ID: DTXSID901290744
• Molecular Weight: 124.14 g/mol
• CAS RN: 518357-38-5

Description

The compound "3-Ethyl-1H-pyrazole-5-carbaldehyde" is a derivative of the pyrazole class, which is a heterocyclic aromatic organic compound characterized by a 5-membered ring with two adjacent nitrogen atoms. Pyrazole derivatives are known for their diverse biological activities and applications in pharmaceutical chemistry.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves the use of Vilsmeier-Haack reagent, as seen in the preparation of novel 1-[(2,6-dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes . Another method described is the 3+2 annulation method, which was used to synthesize ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate . Additionally, a one-pot tandem Knoevenagel-cyclocondensation reaction was employed to synthesize ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylate .

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is often confirmed using techniques such as X-ray crystallography, as in the case of 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde . The crystal structure analysis reveals the spatial arrangement of atoms within the molecule and the intermolecular interactions that stabilize the crystal lattice.

Chemical Reactions Analysis

Pyrazole derivatives can undergo various chemical reactions, which are essential for their functionalization and application in different fields. The review on pyrazole-3(4)-carbaldehydes discusses the synthesis, reactions, and biological activity of these compounds, indicating their versatility in chemical transformations .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives can be influenced by their molecular structure. For instance, the solvatochromic behavior of 3-(4-bromophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde was studied, showing variations in extinction coefficients and quantum yield depending on the solvent used . The infrared spectrum, structural and optical properties, and molecular docking study of 3-(4-fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde provide insights into the vibrational frequencies and potential sites for electrophilic and nucleophilic attacks .

Case Studies

While the provided data does not include specific case studies, the synthesis and characterization of pyrazole derivatives are crucial for their potential applications in medicinal chemistry and materials science. The molecular docking studies of 3-(4-fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde suggest its potential as a phosphodiesterase inhibitor , and the antioxidant properties of ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate were evaluated in vitro . These examples highlight the relevance of pyrazole derivatives in drug discovery and development.

Future Directions

Pyrazoles, including 3-Ethyl-1H-pyrazole-5-carbaldehyde, have skyrocketed in popularity since the early 1990s due to their wide range of applications. They are frequently used as scaffolds in the synthesis of bioactive chemicals, suggesting they could be considered as a precursor structure for further design of pesticides. The goal of future research is to discuss the current developments in synthetic techniques and biological activity related to pyrazole derivatives.

Mechanism of Action

Target of Action

Pyrazole derivatives, which include 3-ethyl-1h-pyrazole-5-carbaldehyde, have been found to have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . They are known to interact with various biological targets due to their versatile structure .

Mode of Action

It’s known that the combined effect of two nitrogen atoms in the pyrazole ring reduces the charge density at carbon-3 and carbon-5, making them vacant for attack by electrophilic reagents . This property might play a role in its interaction with biological targets.

Biochemical Pathways

Pyrazole derivatives are known to be involved in a variety of biochemical reactions . For instance, they can undergo reactions with dialkyl azodicarboxylates, substituted propargylamines, and β,γ-unsaturated hydrazones to form functionalized pyrazoles .

Result of Action

Pyrazole derivatives are known to exhibit a number of noteworthy biological properties, including antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal activities .